Cas no 2228392-60-5 (1-(2-chloropyridin-3-yl)methylcyclopropane-1-carboxylic acid)

• Product Name: 1-(2-chloropyridin-3-yl)methylcyclopropane-1-carboxylic acid
• CAS No: 2228392-60-5
• MF: C₁₀H₁₀ClNO₂
• MW: 211.644901752472
• CID: 6259301
• PubChem ID: 165795568
• Update Time: 2025-10-29

1-(2-chloropyridin-3-yl)methylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloropyridin-3-yl)methylcyclopropane-1-carboxylic acid
• 2228392-60-5
• 1-[(2-chloropyridin-3-yl)methyl]cyclopropane-1-carboxylic acid
• EN300-1977172

• Inchi： 1S/C10H10ClNO2/c11-8-7(2-1-5-12-8)6-10(3-4-10)9(13)14/h1-2,5H,3-4,6H2,(H,13,14)
• InChI Key： ZFFNXVJWJIFHAN-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)CC1(C(=O)O)CC1

Computed Properties

• Exact Mass: 211.0400063g/mol
• Monoisotopic Mass: 211.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 50.2Ų

Additional information on 1-(2-chloropyridin-3-yl)methylcyclopropane-1-carboxylic acid

Comprehensive Overview of 1-(2-chloropyridin-3-yl)methylcyclopropane-1-carboxylic acid (CAS No. 2228392-60-5)

1-(2-chloropyridin-3-yl)methylcyclopropane-1-carboxylic acid (CAS No. 2228392-60-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique structural framework combining a cyclopropane ring with a chloropyridine moiety, making it a versatile intermediate for synthesizing bioactive molecules. Its carboxylic acid functional group further enhances its reactivity, enabling applications in drug discovery and material science.

The growing interest in heterocyclic compounds like 1-(2-chloropyridin-3-yl)methylcyclopropane-1-carboxylic acid is driven by their potential in addressing modern challenges such as antimicrobial resistance and sustainable crop protection. Researchers are actively exploring its derivatives for their efficacy in targeting enzymes or receptors involved in disease pathways. The compound's chloropyridine segment is particularly noteworthy, as it mimics natural ligands, enhancing binding affinity in biological systems.

From an industrial perspective, CAS No. 2228392-60-5 is valued for its synthetic flexibility. Its methylcyclopropane core offers steric constraints that can fine-tune molecular interactions, a feature highly sought after in rational drug design. Recent publications highlight its utility in creating small-molecule inhibitors, with potential applications in oncology and neurology. The compound's stability under physiological conditions also makes it a candidate for prodrug development.

Environmental and safety profiles of 1-(2-chloropyridin-3-yl)methylcyclopropane-1-carboxylic acid align with green chemistry principles. Its biodegradability and low ecotoxicity are critical for agrochemical formulations, addressing consumer demand for eco-friendly pesticides. Analytical methods like HPLC and LC-MS have been optimized to quantify this compound, ensuring compliance with regulatory standards such as REACH and FDA guidelines.

Innovations in catalytic synthesis have reduced production costs for CAS No. 2228392-60-5, making it accessible for large-scale applications. Patent filings reveal its incorporation into next-generation therapeutics, particularly for metabolic disorders. The compound's ability to cross the blood-brain barrier has sparked interest in neurodegenerative disease research, with studies focusing on its neuroprotective effects.

Market trends indicate rising demand for high-purity 1-(2-chloropyridin-3-yl)methylcyclopropane-1-carboxylic acid, driven by pharmaceutical outsourcing. Suppliers emphasize GMP-compliant manufacturing to meet quality benchmarks. As computational chemistry advances, in silico models predict new derivatives of this scaffold, accelerating hit-to-lead optimization in drug discovery pipelines.

In summary, 1-(2-chloropyridin-3-yl)methylcyclopropane-1-carboxylic acid represents a convergence of synthetic utility and biological relevance. Its multifaceted applications—from precision agriculture to targeted therapy—underscore its importance in contemporary chemical innovation. Ongoing research promises to unlock further potential, solidifying its role in addressing global health and sustainability challenges.